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Compound of Interest

Compound Name: 4-Acetamidobenzoyl! chloride

Cat. No.: B093433

An In-Depth Technical Guide to 4-Acetamidobenzoyl Chloride (CAS: 16331-48-9)

Authored by a Senior Application Scientist

This guide provides an in-depth technical overview of 4-Acetamidobenzoyl chloride, a
bifunctional reagent of significant interest to researchers in medicinal chemistry, organic
synthesis, and materials science. We will move beyond simple data recitation to explore the
causality behind its synthesis, reactivity, and application, offering field-proven insights for its
effective use.

Introduction: The Strategic Value of a Bifunctional
Building Block

4-Acetamidobenzoyl chloride (CoHsCINO2) is an aromatic acyl chloride distinguished by the
presence of a para-substituted acetamido group. This unique structure imparts a dual reactivity
profile, making it a highly valuable intermediate in multi-step syntheses. The acyl chloride
moiety provides a robust and highly reactive handle for acylation reactions, while the
acetamido group serves as a protected amine that can be deprotected in later synthetic stages
to reveal a primary aniline. This strategic combination allows for sequential, regioselective
modifications, a cornerstone of complex molecule construction in drug development.

Physicochemical & Spectroscopic Profile
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A comprehensive understanding of a reagent's physical properties is fundamental to its
successful application in experimental design. The key properties of 4-Acetamidobenzoyl
chloride are summarized below.

Table 1: Physicochemical Properties of 4-Acetamidobenzoyl Chloride

Property Value Source(s)
CAS Number 16331-48-9 [1][2][3]
Molecular Formula CoHsCINO:2 [3114]
Molecular Weight 197.62 g/mol [31[4]
Appearance White to off-white crystalline 5]

solid
Melting Point 180°C [1]
Boiling Point 387.3 £ 25.0 °C (Predicted) [1][6]
Density 1.326 + 0.06 g/cm3 (Predicted) [1][6]
Purity Typically =95% [2]

The structure of 4-Acetamidobenzoyl chloride is confirmed through various spectroscopic
techniques, with key data available from public repositories.[3]

Caption: Chemical structure of 4-Acetamidobenzoyl chloride.

Synthesis and Purification: A Protocol Built on
Mechanistic Understanding

The synthesis of 4-Acetamidobenzoyl chloride is most commonly achieved by the
chlorination of its parent carboxylic acid, 4-acetamidobenzoic acid. The choice of chlorinating
agent is critical; thionyl chloride (SOCIz) is often preferred in laboratory settings for its efficacy
and the volatile nature of its byproducts (SO2 and HCI), which simplifies purification.
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Reaction Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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